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Compound of Interest

Compound Name: 4-Demethyldeoxypodophyllotoxin

Cat. No.: B121358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Demethyldeoxypodophyllotoxin is a naturally occurring aryltetralin lignan isolated from

plants of the Podophyllum genus. As a derivative of the well-known cytotoxic agent

podophyllotoxin, it serves as a valuable chemical scaffold in the development of novel

anticancer therapeutics. This technical guide provides a comprehensive overview of its

chemical structure, precise stereochemistry, and key biological activities. It includes a summary

of its physicochemical properties, detailed experimental protocols for its isolation and analysis,

and visual diagrams of its structure and mechanism of action to support further research and

drug development efforts.

Chemical Structure and Nomenclature
4-Demethyldeoxypodophyllotoxin belongs to the class of aryltetralin lignans, characterized

by a tetracyclic core. The structure is derived from podophyllotoxin by the removal of the

hydroxyl group at the C-4 position (deoxygenation) and the methyl group from the phenolic

hydroxyl at the C-4' position (demethylation).

The systematic IUPAC name for the parent compound, 4'-Demethylpodophyllotoxin, is

(5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-
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[1]benzofuro[5,6-f][2][3]benzodioxol-8-one. The "deoxy" form, 4-
Demethyldeoxypodophyllotoxin, lacks the C-5 hydroxyl group. The core structure is a

furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole ring system.

A diagram illustrating the chemical structure and the numbering of the carbon skeleton is

provided below.
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4-Demethyldeoxypodophyllotoxin Key Stereocenters
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Mechanism of Action

4-Demethyldeoxypodophyllotoxin

Tubulin Polymerization

Inhibits

PI3K

Inhibits

Microtubule Disruption Akt

Cell Survival &
 ProliferationG2/M Arrest

Apoptosis

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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